molecular formula C20H19ClN4O3S B6425785 7-(2-chlorophenyl)-4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione CAS No. 2034608-22-3

7-(2-chlorophenyl)-4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione

Cat. No.: B6425785
CAS No.: 2034608-22-3
M. Wt: 430.9 g/mol
InChI Key: MNPALRNTNPGCCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic thiazepane derivative featuring a 2-chlorophenyl substituent at the 7-position and a 2-phenyl-1,2,3-triazole-4-carbonyl group at the 4-position. Its structure combines a sulfone-modified thiazepane ring with halogenated aromatic and triazole moieties, which are common in bioactive molecules. The 1,2,3-triazole group is notable for its stability and role in hydrogen bonding, while the chlorophenyl substituent may enhance lipophilicity and target binding . Crystallographic studies using programs like SHELX (e.g., SHELXL, SHELXS) are critical for resolving its three-dimensional conformation and intermolecular interactions .

Properties

IUPAC Name

[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(2-phenyltriazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19ClN4O3S/c21-17-9-5-4-8-16(17)19-10-11-24(12-13-29(19,27)28)20(26)18-14-22-25(23-18)15-6-2-1-3-7-15/h1-9,14,19H,10-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MNPALRNTNPGCCZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3=NN(N=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19ClN4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Halogen-Substituted Thiazepane Derivatives

The fluorine-substituted analog, 7-(2-fluorophenyl)-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1lambda6,4-thiazepane-1,1-dione (), shares structural similarity but differs in halogen placement and cyclopropane integration. Key distinctions include:

Property Target Compound (Cl) Fluorinated Analog (F)
Halogen Position 2-chlorophenyl (C₆H₄Cl) 2-fluorophenyl (C₆H₄F)
Carbonyl Group 2-phenyl-1,2,3-triazole-4-carbonyl 1-(4-fluorophenyl)cyclopropanecarbonyl
Molecular Weight (g/mol) ~450 (estimated) ~435 (calculated)
Electron-Withdrawing Effect Higher (Cl > F) Lower (F < Cl)
Lipophilicity (LogP) ~3.5 (predicted) ~3.0 (predicted)

The chlorine atom’s stronger electron-withdrawing nature may enhance binding to electrophilic targets (e.g., enzymes), while fluorine’s smaller size could improve metabolic stability .

Triazole-Containing Pesticides

Triazole derivatives like etaconazole and propiconazole () share the 1,2,4-triazole core, which is pivotal for antifungal activity. However, the target compound’s 1,2,3-triazole group and thiazepane backbone differentiate its mechanism. For example:

  • Etaconazole: Targets fungal lanosterol 14α-demethylase via triazole-N coordination to heme iron.
  • Target Compound : The 1,2,3-triazole may engage in hydrogen bonding (N–H···S/O interactions) rather than metal coordination, as seen in ’s triazole-thione structure .

Crystallographic Insights

The compound’s crystal packing likely involves N–H···O/S hydrogen bonds, akin to the hexameric assembly observed in ’s triazole-thione complex . SHELX-refined structures (e.g., R-factor < 0.05) would confirm its planar triazole ring and sulfone geometry, critical for drug-receptor docking .

Hypothesized Bioactivity

Comparatively, ’s triazole pesticides exhibit EC₅₀ values in the nM–µM range, implying the target compound may require optimization for similar efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.